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Compound of Interest

Compound Name: N-(4-formylpyridin-3-yl)acetamide

CAS No.: 1124194-63-3

Cat. No.: B1531030

Get Quote

Q: I just received a shipment of N-(4-formylpyridin-3-yl)acetamide. What is the immediate

safety profile I need to be aware of?

A: Treat this compound as acutely toxic and a severe irritant. Unlike standard organic

intermediates, this pyridine derivative carries a GHS06 (Skull and Crossbones) designation in

some jurisdictions due to potential oral toxicity (H301), alongside standard irritant warnings

(H315, H319, H335).[1]

Immediate Action Protocol:

Engineering Controls: Do NOT open this vial on an open bench. Use a certified chemical

fume hood or a glovebox.[1]

PPE: Double nitrile gloves (0.11 mm minimum), safety goggles (not just glasses), and a lab

coat. If handling >1 gram, use a P95/P100 respirator or work strictly in a glovebox.

First Aid Triggers:

Ingestion: Immediate medical attention.[1][2][3][4][5] Do not induce vomiting.
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Skin Contact: Wash with soap and water for 15 minutes.[1] Pyridine derivatives can

absorb transdermally.[1]

Eye Contact: Rinse cautiously for 15 minutes.[1][2][3][4]

Q: What is the specific degradation risk if left on the bench?

A: The primary risk is aerobic oxidation.[1] The C4-formyl group is susceptible to autoxidation

to the corresponding carboxylic acid (N-(3-acetamidopyridin-4-yl)carboxylic acid), especially in

the presence of light and moisture.[1] This impurity will drastically lower yields in subsequent

condensation reactions (e.g., Friedländer synthesis) by altering stoichiometry and pH.

Part 2: Storage & Stability Troubleshooting
Q: The compound arrived as a yellow-brown solid.[1] Is this normal, or has it degraded?

A: A light yellow to yellow-brown color is normal for this class of pyridine-aldehydes.[1]

However, if the solid has turned dark brown or gummy, it indicates significant decomposition

(polymerization or oxidation).

Storage Protocol:

Parameter Requirement Scientific Rationale

Temperature 2–8°C (Refrigerated)

Retards the kinetics of

aldehyde oxidation and amide

hydrolysis.[1]

Atmosphere Inert (Argon/Nitrogen)

Prevents formation of pyridine-

4-carboxylic acid derivatives

via autoxidation.[1]

Container Amber Vial, Tightly Sealed

Protects from UV-induced

radical degradation pathways.

[1]

Hygroscopicity Desiccator Required

Moisture can catalyze the

hydrolysis of the acetamido

group to the free amine.
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Q: Can I store it in solution (e.g., DMSO or DMF)?

A:Not recommended for long-term storage.[1]

DMSO: Can act as a mild oxidant over time, potentially converting the aldehyde to the acid.

Protich Solvents (MeOH/EtOH): The aldehyde can form hemiacetals reversibly, complicating

NMR analysis and stoichiometry.

Recommendation: Prepare solutions fresh. If necessary, store in anhydrous DMF at -20°C

for <48 hours.

Part 3: Synthesis & Handling FAQs
Q: I am using this for a Friedländer-type condensation. The reaction is stalling. Why?

A: The acetamido group at C3 is a "masked" amine. For condensation to occur to form

naphthyridines, the acetyl group must often be removed in situ (acidic/basic hydrolysis) or the

reaction conditions must be forcing enough to drive the deacetylation-cyclization cascade.[1]

Troubleshooting Checklist:

Check Purity: Run a proton NMR in DMSO-d6. Look for the aldehyde proton singlet around

10.0–10.5 ppm. If this peak is diminished or shifted upfield (broad), you have acid

contamination.[1]

Deacetylation: If your protocol assumes a free amine, you must hydrolyze the acetamide

first.[1] Note that the free amino-aldehyde (4-formylpyridin-3-amine) is highly unstable and

prone to self-condensation; generate it in situ.[1]

Solvent Choice: Ensure your solvent is strictly anhydrous if using Lewis acid catalysts, as

water deactivates the catalyst and promotes amide hydrolysis prematurely.[1]

Q: How do I safely dispose of the waste?

A: Do not mix with general organic waste if possible.[1] Segregate as "Toxic Organic Waste"

due to the pyridine core.
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Quenching: Treat residues with dilute aqueous bisulfite to form the bisulfite adduct of the

aldehyde before disposal, reducing volatility and reactivity.

pH Adjustment: Neutralize any acidic/basic streams to pH 7 before handing over to EHS.

Part 4: Visualizing the Workflow
Figure 1: Safe Handling & Reactivity Decision Matrix This diagram illustrates the logical flow for

handling the compound and the chemical consequences of improper storage.[1]
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Caption: Decision matrix showing degradation pathways (oxidation/hydrolysis) versus correct

inert storage leading to successful synthesis.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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